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Introduction

The increasing use of recycled polymers in a wide range of applications necessitates the use of
high-performance stabilizers to mitigate the degradation that occurs during reprocessing.
Recycled polymers often exhibit a reduced melt viscosity, decreased mechanical properties,
and increased susceptibility to oxidation due to their previous processing history and exposure
to environmental stressors. Sumilizer® GP, a hybrid-type antioxidant developed by Sumitomo
Chemical, offers a unique solution for the stabilization of recycled polymers. Its innovative
molecular structure, incorporating both a phenolic antioxidant and a phosphite processing
stabilizer moiety in a single molecule, provides a synergistic effect to protect polymers from
thermo-oxidative degradation during melt processing.[1][2]

This document provides detailed application notes and protocols for the use of Sumilizer® GP
in recycled polymer processing, with a focus on polyolefins such as polypropylene (PP) and
polyethylene (PE).

Mechanism of Action

Sumilizer® GP functions as a multifunctional antioxidant, interfering with the polymer
degradation cascade at multiple points.[3] The degradation of polyolefins during processing is
an auto-oxidation process initiated by heat and shear, which generates alkyl radicals (R¢).
These radicals react with oxygen to form peroxy radicals (ROOQO¢), which then abstract hydrogen
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from the polymer backbone to form hydroperoxides (ROOH) and more alkyl radicals,
propagating a chain reaction.[1]

The dual-function design of Sumilizer® GP combats this cycle through two primary
mechanisms:

» Primary Antioxidant Action (Radical Scavenging): The hindered phenolic moiety in
Sumilizer® GP acts as a primary antioxidant. It donates a hydrogen atom to the reactive
peroxy radicals (ROOQe), neutralizing them and forming a stable phenoxy radical, which does
not propagate the degradation chain.[3]

e Secondary Antioxidant Action (Hydroperoxide Decomposition): The phosphite moiety
functions as a secondary antioxidant. It decomposes the unstable hydroperoxides (ROOH)
into stable, non-radical products (alcohols), preventing them from breaking down into more
reactive radicals that would accelerate degradation.[4]

This intramolecular synergistic effect makes Sumilizer® GP highly efficient at preserving the
molecular weight and physical properties of polymers during high-temperature processing.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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